Cas no 195137-94-1 (7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one)

• Product Name: 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one
• CAS No: 195137-94-1
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 3865633
• PubChem ID: 1265303
• Update Time: 2025-06-11

7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-(2-oxopropoxy)-3-phenyl-
• 7-(2-oxopropoxy)-3-phenylchromen-2-one
• 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one
• CHEMBL1364202
• SMR000498160
• F1862-0239
• 7-(2-oxopropoxy)-3-phenyl-1-benzopyran-2-one
• CHEBI:109041
• 195137-94-1
• STL032940
• MLS000974394
• AKOS002281734
• Q27188046

• Inchi： 1S/C18H14O4/c1-12(19)11-21-15-8-7-14-9-16(13-5-3-2-4-6-13)18(20)22-17(14)10-15/h2-10H,11H2,1H3
• InChI Key： QRWTUBWNGMPQJR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC(=O)C)=CC=C2C=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 294.08920892Da
• Monoisotopic Mass: 294.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one

Recent Advances in the Study of 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one (CAS: 195137-94-1)

The compound 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one (CAS: 195137-94-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This coumarin derivative, characterized by its phenyl and oxopropoxy substituents, exhibits promising biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological potential.

One of the key findings in recent research is the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one inhibits the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are critical mediators of inflammatory responses. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Additionally, advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. Researchers have developed novel catalytic methods to introduce the oxopropoxy group at the 7-position of the coumarin scaffold, significantly improving yield and purity. These methodological improvements are crucial for facilitating further pharmacological evaluations and potential industrial-scale production.

Recent preclinical studies have also explored the anticancer properties of 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one. The compound has shown selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer, while exhibiting minimal effects on normal cells. Mechanistic studies indicate that it induces apoptosis through the mitochondrial pathway and inhibits angiogenesis, highlighting its multifaceted role in cancer therapy.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Future studies are expected to focus on structural modifications to enhance its pharmacokinetic properties and the development of targeted delivery systems to improve therapeutic efficacy.

In conclusion, 7-(2-oxopropoxy)-3-phenyl-2H-chromen-2-one represents a promising candidate for drug development, with its diverse biological activities and improved synthetic accessibility. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.